2-((3-Carboxypropyl)carbamoyl)benzoic acid
Overview
Description
“2-((3-Carboxypropyl)carbamoyl)benzoic acid” is a chemical compound with the molecular formula C12H13NO5 . It is also known by other names such as N-Phthaloyl-4-aminobutyric acid .
Molecular Structure Analysis
The molecular structure of “2-((3-Carboxypropyl)carbamoyl)benzoic acid” consists of 12 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, and 5 oxygen atoms . The compound has a molecular weight of 251.23 g/mol .Physical And Chemical Properties Analysis
The compound has several notable physical and chemical properties. It has a molecular weight of 251.23 g/mol . It has a topological polar surface area of 104 Ų and contains 3 hydrogen bond donors and 5 hydrogen bond acceptors . The compound also has a rotatable bond count of 6 .Scientific Research Applications
Chemical Synthesis
“2-((3-Carboxypropyl)carbamoyl)benzoic acid” is used in chemical synthesis . It’s used by scientists in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .
Corrosion Inhibitor
One of the applications of benzoic acid derivatives, which includes “2-((3-Carboxypropyl)carbamoyl)benzoic acid”, is as a corrosion inhibitor . In a study, the inhibition efficiency of benzoic acid derivatives was evaluated in 0.5 M HCl using weight loss (WL), open circuit potential (OCP), potentiodynamic polarization method, electrochemical impedance spectroscopy (EIS), and scanning electron microscopy (SEM) analysis . The results showed that the inhibition efficiency of these inhibitors increased with the increase in concentration .
Decarboxylative Hydroxylation
Benzoic acids, including “2-((3-Carboxypropyl)carbamoyl)benzoic acid”, have been used in decarboxylative C-C and C-heteroatom bond formation . This process is mostly achieved by transition-metal-mediated or -catalyzed thermal decarboxylative carbometalation, to generate arylmetal intermediates for reductive elimination with versatile coupling partners .
Safety and Hazards
properties
IUPAC Name |
2-(3-carboxypropylcarbamoyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO5/c14-10(15)6-3-7-13-11(16)8-4-1-2-5-9(8)12(17)18/h1-2,4-5H,3,6-7H2,(H,13,16)(H,14,15)(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LENIZMSGCFPTBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCCCC(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60953341 |
Source
|
| Record name | 2-{[(3-Carboxypropyl)imino](hydroxy)methyl}benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60953341 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3130-76-5 |
Source
|
| Record name | 2-[[(3-Carboxypropyl)amino]carbonyl]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3130-76-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Phthaloyl-4-aminobutyric acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003130765 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-{[(3-Carboxypropyl)imino](hydroxy)methyl}benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60953341 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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